Cas no 156848-83-8 (β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl)
156848-83-8 structure
Product Name:β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl
CAS No:156848-83-8
MF:C21H36O8
MW:416.505747795105
CID:218018
Update Time:2024-03-01
β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranoside,(1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl
- b-D-Glucopyranoside,(1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthale
- b-D-Glucopyranoside, 1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl,[1R-(1a,2b,4ab,5a,8aa)]-
- Erigeside A
- CID 101666177
- β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl
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- Inchi: 1S/C21H36O8/c1-10(2)12-7-15(23)20(4)6-5-13(11(3)21(20,27)8-12)28-19-18(26)17(25)16(24)14(9-22)29-19/h8,10-11,13-19,22-27H,5-7,9H2,1-4H3/t11-,13?,14-,15-,16-,17+,18-,19-,20-,21-/m1/s1
- InChI Key: LWQGZMAYUVBAKT-ZKFOLKNXSA-N
- SMILES: O[C@@]12C=C(C(C)C)C[C@H]([C@@]1(C)CCC([C@H]2C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 624
- Topological Polar Surface Area: 140
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 604.7±55.0 °C(Predicted)
- pka: 12.91±0.70(Predicted)
β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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